Cas no 2228607-39-2 (N-(2-methoxypyridin-3-yl)methyl-N-methylhydroxylamine)

• Product Name: N-(2-methoxypyridin-3-yl)methyl-N-methylhydroxylamine
• CAS No: 2228607-39-2
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 5846629
• PubChem ID: 165899771
• Update Time: 2025-06-08

N-(2-methoxypyridin-3-yl)methyl-N-methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxypyridin-3-yl)methyl-N-methylhydroxylamine
• EN300-1824627
• 2228607-39-2
• N-[(2-methoxypyridin-3-yl)methyl]-N-methylhydroxylamine

• Inchi： 1S/C8H12N2O2/c1-10(11)6-7-4-3-5-9-8(7)12-2/h3-5,11H,6H2,1-2H3
• InChI Key： WYBFEPOIFFSGII-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CN=1)CN(C)O

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 45.6Ų

Additional information on N-(2-methoxypyridin-3-yl)methyl-N-methylhydroxylamine

Comprehensive Overview of N-(2-methoxypyridin-3-yl)methyl-N-methylhydroxylamine (CAS No. 2228607-39-2)

N-(2-methoxypyridin-3-yl)methyl-N-methylhydroxylamine (CAS No. 2228607-39-2) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in pharmaceutical and agrochemical research. This compound, characterized by its methoxypyridine and hydroxylamine functional groups, serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in the development of novel bioactive molecules, making it a subject of interest in drug discovery and material science.

The structural features of N-(2-methoxypyridin-3-yl)methyl-N-methylhydroxylamine contribute to its reactivity and selectivity in various chemical transformations. The presence of the methoxy group on the pyridine ring enhances its electron-donating properties, while the hydroxylamine moiety offers opportunities for further functionalization. These attributes make it a valuable building block for constructing complex molecular architectures, particularly in the synthesis of heterocyclic compounds and N-containing ligands.

In the context of current trends, the demand for high-purity chemical intermediates like CAS No. 2228607-39-2 has surged, driven by advancements in precision medicine and green chemistry. The compound’s compatibility with catalytic reactions and sustainable synthesis methods aligns with the growing emphasis on environmentally friendly processes. Additionally, its potential role in bioconjugation and proteomics research has sparked discussions in academic forums, further elevating its profile.

From an industrial perspective, N-(2-methoxypyridin-3-yl)methyl-N-methylhydroxylamine is often sought after for its scalability and stability under standard laboratory conditions. Manufacturers and suppliers highlight its compatibility with automated synthesis platforms, which is critical for high-throughput screening in pharmaceutical R&D. The compound’s CAS registry number (2228607-39-2) ensures traceability and quality control, addressing concerns about batch consistency and regulatory compliance.

Emerging applications of this compound include its use in metal-organic frameworks (MOFs) and catalysis, where its chelating properties are leveraged to design efficient catalysts. Furthermore, its relevance in peptide modification and small-molecule probes has been explored in recent studies, demonstrating its adaptability across diverse scientific disciplines. As the scientific community continues to uncover new uses for CAS No. 2228607-39-2, its market demand is expected to grow.

For researchers seeking detailed technical data, the compound’s spectroscopic profiles (e.g., NMR, IR) and solubility characteristics are well-documented, facilitating its integration into experimental workflows. Safety data sheets (SDS) emphasize standard handling protocols, ensuring safe usage in laboratory environments. The compound’s stability in anhydrous conditions and compatibility with common organic solvents further enhance its practicality.

In summary, N-(2-methoxypyridin-3-yl)methyl-N-methylhydroxylamine (CAS No. 2228607-39-2) represents a cutting-edge intermediate with broad applicability in modern chemistry. Its alignment with sustainable synthesis trends and pharmaceutical innovation positions it as a compound of enduring relevance. As research progresses, its role in next-generation therapeutics and advanced materials is likely to expand, solidifying its place in the scientific landscape.